Cas no 2167758-82-7 (6-methyl-2-(pyrimidin-5-yl)piperidin-3-ylmethanamine)

• Product Name: 6-methyl-2-(pyrimidin-5-yl)piperidin-3-ylmethanamine
• CAS No: 2167758-82-7
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 6520849
• PubChem ID: 165878733
• Update Time: 2025-07-19

6-methyl-2-(pyrimidin-5-yl)piperidin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(pyrimidin-5-yl)piperidin-3-ylmethanamine
• [6-methyl-2-(pyrimidin-5-yl)piperidin-3-yl]methanamine
• EN300-1477511
• 2167758-82-7

• Inchi： 1S/C11H18N4/c1-8-2-3-9(4-12)11(15-8)10-5-13-7-14-6-10/h5-9,11,15H,2-4,12H2,1H3
• InChI Key： NFLLGSNEMGLKTP-UHFFFAOYSA-N
• SMILES： N1C(C)CCC(CN)C1C1=CN=CN=C1

Computed Properties

• Exact Mass: 206.153146591g/mol
• Monoisotopic Mass: 206.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 63.8Ų

Additional information on 6-methyl-2-(pyrimidin-5-yl)piperidin-3-ylmethanamine

Introduction to 6-methyl-2-(pyrimidin-5-yl)piperidin-3-ylmethanamine (CAS No. 2167758-82-7) in Modern Chemical and Pharmaceutical Research

The compound 6-methyl-2-(pyrimidin-5-yl)piperidin-3-ylmethanamine, identified by its CAS number 2167758-82-7, represents a significant advancement in the realm of chemical and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The structural motif combines a pyrimidine ring with a piperidine moiety, creating a scaffold that is both biologically relevant and chemically versatile.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating pyrimidine derivatives. Pyrimidines are well-documented for their role in various biological processes, making them indispensable in the development of therapeutic agents. The presence of a methyl group at the 6-position and a pyrimidin-5-yl substituent in 6-methyl-2-(pyrimidin-5-yl)piperidin-3-ylmethanamine enhances its pharmacological profile, potentially influencing its binding affinity and metabolic stability. These features make it an attractive candidate for further investigation in the context of novel drug candidates.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The piperidine ring, known for its ability to mimic certain biological functionalities, can serve as a key structural element in designing molecules that interact with specific targets. Furthermore, the pyrimidine component offers opportunities for hydrogen bonding interactions, which are crucial for optimizing drug-receptor binding. This combination of structural features positions 6-methyl-2-(pyrimidin-5-yl)piperidin-3-ylmethanamine as a promising candidate for further derivatization and exploration.

Recent advancements in computational chemistry have enabled researchers to predict the properties of such compounds with greater accuracy. Molecular modeling studies have indicated that 6-methyl-2-(pyrimidin-5-yl)piperidin-3-ylmethanamine exhibits favorable solubility characteristics and potential bioavailability, making it an ideal candidate for in vitro and in vivo studies. These computational insights have guided experimental design, allowing researchers to focus on the most promising derivatives with minimal trial-and-error approaches.

The synthesis of 6-methyl-2-(pyrimidin-5-yl)piperidin-3-ylmethanamine has been refined through multiple synthetic pathways, each offering unique advantages in terms of yield and purity. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been particularly effective in constructing the complex core structure of this molecule. These methods not only enhance efficiency but also minimize unwanted byproducts, ensuring that subsequent pharmacological studies are conducted with high-quality material.

In the context of drug discovery, 6-methyl-2-(pyrimidin-5-yl)piperidin-3-ylmethanamine has been investigated for its potential role as an intermediate in the synthesis of more complex therapeutic agents. Preliminary studies have suggested that it may serve as a precursor for molecules targeting neurological disorders, given its structural similarity to known active pharmaceutical ingredients (APIs) in this domain. While these findings are still preliminary, they underscore the compound's significance as a tool in medicinal chemistry research.

The growing interest in kinase inhibitors has also positioned 6-methyl-2-(pyrimidin-5-yl)piperidin-3-y l methanamine as a potential candidate for further exploration. Kinases are enzymes that play critical roles in numerous cellular processes, making them attractive targets for therapeutic intervention. The structural features of this compound suggest that it may interact with kinase domains, potentially leading to the development of novel anti-cancer agents. This possibility has fueled ongoing research efforts aimed at elucidating its mechanism of action and optimizing its pharmacological properties.

Another area where this compound shows promise is in the development of antiviral agents. The ability of pyrimidine derivatives to interfere with viral replication pathways has been well-documented. By incorporating 6-methyl -2-(pyrim idin -5 -y l ) piper id ine -3 -y l meth an am ine into antiviral strategies, researchers may uncover new ways to combat viral infections effectively. This potential application is particularly relevant given the ongoing global emphasis on antiviral drug development.

The chemical diversity offered by 6-methyl -2-(py rim id ine -5 -y l ) piper id ine -3 -y l meth an am ine extends beyond its role as an intermediate or lead compound. Its unique structural features make it amenable to modifications that can fine-tune its pharmacological properties. For instance, introducing additional functional groups or altering substitution patterns can significantly impact its biological activity and selectivity profile. This flexibility underscores the compound's value as a platform for innovative drug design.

As research progresses, the applications of 6-methyl -2-(py rim id ine -5 -y l ) piper id ine -3 -y l meth an am ine are likely to expand further. Advances in synthetic methodologies will continue to enhance access to this compound and its derivatives, enabling more comprehensive exploration of their pharmacological potential. Additionally, interdisciplinary approaches combining computational modeling with experimental validation will provide deeper insights into its mechanisms of action.

In conclusion, 6-methyl -2-( py rim id ine -5-y l ) piper id ine -3-y l meth an am ine (CAS No . 2167758 82 7) stands out as a versatile and promising compound in chemical and pharmaceutical research . Its unique structural features , coupled with its potential applications across multiple therapeutic areas , make it a valuable asset for scientists exploring new frontiers in drug discovery . As research efforts continue to unfold , this molecule is poised to contribute significantly to advancements in medicinal chemistry and therapeutic innovation .